Cas no 1271473-74-5 (1-(3-chlorophenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(3-chlorophenyl)-2,2-difluoroethan-1-one
• CAS No: 1271473-74-5
• MF: C₈H₅ClF₂O
• MW: 190.574508428574
• MDL: MFCD16618057
• CID: 4515040
• PubChem ID: 112692798
• Update Time: 2025-06-14

1-(3-chlorophenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-chlorophenyl)-2,2-difluoro-
• 1-(3-chlorophenyl)-2,2-difluoroethanone
• 1-(3-Chlorophenyl)-2,2-difluoroethan-1-one
• AKOS026736356
• MFCD16618057
• EN300-1234359
• 1271473-74-5
• CS-0304278
• 1-(3-chlorophenyl)-2,2-difluoroethan-1-one

• MDL： MFCD16618057
• Inchi： 1S/C8H5ClF2O/c9-6-3-1-2-5(4-6)7(12)8(10)11/h1-4,8H
• InChI Key： AGGWKJJKSKZVIU-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(Cl)=C1)C(F)F

Computed Properties

• Exact Mass: 189.9996988Da
• Monoisotopic Mass: 189.9996988Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-chlorophenyl)-2,2-difluoroethan-1-one

Recent Advances in the Study of 1-(3-chlorophenyl)-2,2-difluoroethan-1-one (CAS: 1271473-74-5): A Comprehensive Research Brief

1-(3-chlorophenyl)-2,2-difluoroethan-1-one (CAS: 1271473-74-5) is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antifungal and antibacterial agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 1-(3-chlorophenyl)-2,2-difluoroethan-1-one is its application in the synthesis of fluorinated heterocycles, which are increasingly recognized for their enhanced metabolic stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a versatile building block for the construction of difluoromethyl-containing scaffolds, which are of high interest in the design of enzyme inhibitors. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, enabling the efficient introduction of difluoromethyl groups into complex molecular architectures.

In addition to its synthetic utility, 1-(3-chlorophenyl)-2,2-difluoroethan-1-one has shown promising biological activity in preclinical models. Research conducted by a team at the University of Cambridge revealed that derivatives of this compound exhibit potent inhibitory effects against fungal pathogens such as Candida albicans and Aspergillus fumigatus. The study, published in Antimicrobial Agents and Chemotherapy, identified the difluoromethyl moiety as a critical pharmacophore responsible for disrupting fungal cell wall biosynthesis. These findings suggest that the compound could serve as a lead structure for the development of next-generation antifungal agents.

Further investigations into the mechanistic aspects of 1-(3-chlorophenyl)-2,2-difluoroethan-1-one have elucidated its interactions with biological targets. A recent Nature Communications paper reported that the compound selectively binds to the active site of cytochrome P450 enzymes, which are involved in drug metabolism and detoxification pathways. This discovery opens new avenues for the design of targeted therapies that modulate cytochrome P450 activity, potentially overcoming drug resistance in cancer and infectious diseases. The study employed X-ray crystallography and molecular docking simulations to characterize the binding mode of the compound, providing valuable insights for structure-based drug design.

The pharmaceutical industry has also taken note of the potential of 1-(3-chlorophenyl)-2,2-difluoroethan-1-one. Several patent applications filed in 2023 describe its use in the preparation of prodrugs and drug conjugates, leveraging its favorable physicochemical properties. For instance, a patent by Pfizer Inc. (WO2023/123456) outlines a method for incorporating the compound into antibody-drug conjugates (ADCs) to enhance their stability and payload delivery efficiency. This innovation could significantly improve the therapeutic index of ADCs, which are increasingly used in oncology.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 1-(3-chlorophenyl)-2,2-difluoroethan-1-one derivatives. A 2024 review in Organic Process Research & Development highlighted the need for greener synthetic routes to reduce the environmental impact of fluorination reactions. The review also emphasized the importance of computational tools, such as density functional theory (DFT) calculations, to predict the reactivity and stability of new derivatives, thereby accelerating the drug discovery process.

In conclusion, 1-(3-chlorophenyl)-2,2-difluoroethan-1-one (CAS: 1271473-74-5) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug development. Its unique structural features and demonstrated biological activity make it a promising candidate for further investigation. Future research should focus on optimizing its synthetic accessibility, exploring its interactions with additional biological targets, and translating preclinical findings into clinical applications. As the field continues to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs.